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Compound of Interest

Compound Name: Ethynylcyclobutane

CAS No.: 50786-62-4

Cat. No.: B3031559 Get Quote

Executive Safety Summary
Ethynylcyclobutane (CAS: 50786-62-4) presents a unique dual-hazard profile in organic

synthesis: the high flammability and reactivity of a terminal alkyne combined with the ring strain

of a cyclobutane motif. Unlike standard aliphatic solvents, this reagent possesses an acetylenic

proton (

) capable of forming explosive metal acetylides, and a strained ring system (approx. 26
kcal/mol strain energy) that increases its thermodynamic instability.

This guide moves beyond generic safety advice, providing a self-validating protocol for

researchers manipulating this building block in drug discovery and total synthesis.
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Hazard Class Category H-Code Critical Implication

Flammability Liquid, Cat 2 H225

Highly flammable

liquid/vapor.[1][2]

Flash point is likely

C. Vapors are heavier

than air.

Reactivity -- --

Incompatible with

Copper/Silver. Forms

shock-sensitive

acetylides.

Health Skin/Eye Irritant H315/H319

Lipophilic nature

allows rapid dermal

absorption.

STOT Single Exposure H335

Respiratory tract

irritation; potential

narcotic effects at high

concentration.

Personal Protective Equipment (PPE) Architecture
Effective protection against Ethynylcyclobutane requires a "Defense-in-Depth" strategy.

Relying solely on a fume hood is insufficient during transfer operations where micro-

aerosolization occurs.

A. Hand Protection: The Permeation Barrier
Standard latex gloves are strictly prohibited. Aliphatic alkynes and strained cyclic hydrocarbons

permeate natural rubber latex in seconds.

Primary Barrier (Splash Protection): Nitrile Rubber (Minimum thickness: 5 mil / 0.12 mm).

Protocol: Double-gloving is mandatory. The outer glove acts as a sacrificial layer.
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Change Frequency: Immediately upon any splash; routinely every 30 minutes during

active handling.

Secondary Barrier (Spill/Immersion): Laminate Film (e.g., Silver Shield® or Ansell Barrier®).

Requirement: Must be worn under an outer nitrile glove (for dexterity) during spill cleanup

or bulk transfer (>100 mL).

Logic: Laminates provide broad-spectrum resistance to small organic molecules that swell

standard nitrile.

B. Respiratory & Inhalation Control[3][4][5]
Engineering Control: All handling must occur within a certified chemical fume hood with a

face velocity of 80–100 fpm.

PPE Backup: If working outside a hood (e.g., transporting sealed vessels), a half-face

respirator with Organic Vapor (OV) cartridges is required.

Validation: Check the cartridge service life indicator; Ethynylcyclobutane has a distinct

hydrocarbon odor, but olfactory fatigue sets in quickly. Do not rely on smell.

C. Ocular & Body Defense
Eyes: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are insufficient due to the

volatility and low viscosity of the liquid.

Body: Flame-Resistant (FR) Lab Coat (Nomex or chemically treated cotton). Synthetic

blends (polyester) are prohibited as they melt into skin during flash fires.

Operational Workflow: Safe Transfer & Synthesis
The following diagram illustrates the decision logic for handling Ethynylcyclobutane,

integrating PPE requirements with experimental conditions.
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Start: Ethynylcyclobutane Handling

Volume > 50 mL?

Small Scale (<50 mL)
Standard Synthesis

No

Large Scale (>50 mL)
or Spill Cleanup

Yes

PPE Level 1:
- Nitrile Gloves (Double, 5mil)

- FR Lab Coat
- Splash Goggles

- Fume Hood

PPE Level 2:
- Silver Shield Liners

- Face Shield + Goggles
- Grounding Straps

Transfer Method Selection

Syringe Transfer
(Glass/Gas-tight only)

< 10 mL

Cannula/Schlenk Transfer
(Positive N2 Pressure)

> 10 mL

CRITICAL CHECK:
Needle/Cannula Material

Stainless Steel (304/316)
SAFE

Material OK

Copper/Brass Alloys
PROHIBITED (Acetylide Risk)

Material Unsafe

Proceed with Reaction

Click to download full resolution via product page
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Figure 1: Decision logic for safe handling, emphasizing volume-dependent PPE escalation and

material compatibility checks.

Detailed Protocol: Syringe Transfer
Material Inspection: Verify needles are Stainless Steel (304/316). Never use brass-hubbed

needles or copper wires for securing septa, as the terminal alkyne reacts to form copper

acetylide (explosive).

Pressure Equalization: Ethynylcyclobutane is volatile. When withdrawing liquid, use a

"balloon-in" technique (inert gas balloon on the source bottle) to prevent vacuum formation

and potential implosion/oxygen ingress.

Drip Control: Upon needle withdrawal, hold a Kimwipe® directly over the puncture site. The

low surface tension of the alkyne often causes dripping; the wipe prevents glove

contamination.

Emergency Response & Disposal
Spill Management (Small Scale < 50 mL)

Evacuate: Alert immediate lab neighbors.

Isolate: Turn off all hot plates and stirrers (ignition sources).

PPE Upgrade: Don Silver Shield® gloves immediately.

Absorb: Use vermiculite or activated carbon mats. Do not use paper towels alone, as the

high surface area can increase evaporation rate and flash fire risk.

Neutralization: Place absorbed material in a fume hood.

Waste Disposal[3]
Segregation: Dispose of as Flammable Organic Solvent.

Do Not Combine With:

Heavy metals (Ag, Cu, Hg) -> Explosion hazard.
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Strong oxidizers (Peroxides, Nitric Acid) -> Exothermic ring opening/combustion.

Container: Vented caps are recommended for initial waste collection if the material was

reacted with reagents that might off-gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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